1-(Methanesulfonyl)-4-(trichloromethyl)benzene

• CAS RN: 76213-17-7
• Molecular Formula: C8H7Cl3O2S
• Molecular Weight: 273.6 g/mol
• IUPAC Name: 1-methylsulfonyl-4-(trichloromethyl)benzene
• InChI: InChI=1S/C8H7Cl3O2S/c1-14(12,13)7-4-2-6(3-5-7)8(9,10)11/h2-5H,1H3
• InChI Key: MORNEPHYIBISFF-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)C(Cl)(Cl)Cl

Description

1-(Methanesulfonyl)-4-(trichloromethyl)benzene is a useful research compound. Its molecular formula is C8H7Cl3O2S and its molecular weight is 273.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl p-tolylsulfone (100 g, 0.59 mole), carbon tetrachloride (1500 ml) and mercuric oxide (211 g) were added to a 3-necked flask equipped with a mechanical stirrer, gas inlet, dry-ice condenser and thermometer. The mixture was stirred and maintained at 50°-60° while adding chlorine gas (scrubbed through sulfuric acid) at a rate of approximately 1600 cc/min for 35 minutes (155 g). At this point chlorine monoxide started refluxing and chloride addition was discontinued. The mixture was stirred and heated for a total of 7 hours and additional chlorine (65 g) and mercuric oxide (100 g) were added as needed to complete the reaction which can be readily monitored by N-nmr.